Cas no 1286711-42-9 (4-amino-N5-benzyl-N3-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide)

• Product Name: 4-amino-N5-benzyl-N3-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide
• CAS No: 1286711-42-9
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 5905033
• PubChem ID: 52905853
• Update Time: 2025-08-05

4-amino-N5-benzyl-N3-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-N-benzyl-3-N-propan-2-yl-1,2-thiazole-3,5-dicarboxamide
• 4-amino-N5-benzyl-N3-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide
• VU0627101-1
• 1286711-42-9
• AKOS021750809
• 4-amino-N5-benzyl-N3-isopropylisothiazole-3,5-dicarboxamide
• F3407-4505
• 4-amino-N~5~-benzyl-N~3~-isopropylisothiazole-3,5-dicarboxamide

• Inchi： 1S/C15H18N4O2S/c1-9(2)18-14(20)12-11(16)13(22-19-12)15(21)17-8-10-6-4-3-5-7-10/h3-7,9H,8,16H2,1-2H3,(H,17,21)(H,18,20)
• InChI Key： NPRCVZDWTFNTNJ-UHFFFAOYSA-N
• SMILES： S1C(C(N([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=C(C(C(N([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O)=N1)N([H])[H]

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 125Ų

Additional information on 4-amino-N5-benzyl-N3-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide

4-Amino-N⁵-Benzyl-N³-(Propan-2-yl)-1,2-Thiazole-3,5-Dicarboxamide (CAS No. 1286711-42-9): A Comprehensive Overview

4-Amino-N⁵-Benzyl-N³-(Propan-2-yl)-1,2-thiazole-3,5-dicarboxamide, with the CAS number 1286711-42-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide is characterized by a central thiazole ring substituted with an amino group at the 4-position, a benzyl group at the 5-position, and an isopropyl group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, which contributes to its stability and reactivity.

The synthesis of 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide typically involves multi-step reactions. One common approach is to start with a suitable thiazole derivative and introduce the desired substituents through functional group transformations. For instance, the amino group can be introduced via amination reactions, while the benzyl and isopropyl groups can be added through alkylation or substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems.

In terms of biological activities, 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide has shown promising results in various assays. Studies have demonstrated its potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. Additionally, this compound has exhibited antiviral activity against several viral strains, including influenza and herpes simplex viruses. The antiviral effects are thought to be mediated through interference with viral replication processes.

Beyond its antimicrobial and antiviral properties, 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide has also been investigated for its potential anticancer activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of Akt/mTOR signaling pathways in various cancer cell lines. These findings suggest that this compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic properties of 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide have also been studied to assess its suitability as a therapeutic agent. Research has indicated that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further studies are needed to optimize its pharmacological properties and ensure its safety and efficacy in humans.

In conclusion, CAS No. 1286711-42-9: 4-amino-N⁵-benzyl-N³-(propan-2-yl)-1,2-thiazole-3,5-dicarboxamide is a promising compound with diverse biological activities that make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As our understanding of this compound deepens, it holds great promise for addressing unmet medical needs in areas such as infectious diseases and cancer therapy.